Cas no 77-60-1 (Tigogenin)
Sisal saponin, also known as tikejining, sisal saponin, etc., is the basic raw material for the synthesis of steroidal hormone drugs, known as "medical gold" and "mother of hormones". The downstream product monoene produced by sisal saponin can synthesize more than 120 hormone drugs such as betamethasone< Br>
Tigogenin structure
Tigogenin Properties
Names and Identifiers
-
- (25R)-5a-Spirostan-3b-ol
- (25R)-5-alpha-spirostan-3-beta-ol
- (25R)-5.α.-Spirostan-3.β.-ol
- (2aS,2'R,4S,5'R,6aS,6bS,8aS,8bR,9S,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
- Tigogenin
- Sisalagenin
- Ticogenin
- Trigonegenin B
- Tsosarsasaprgein
- (25R)-5alpha-Spirostan-3beta-ol
- [ "" ]
- 5-alpha-Spirostan-3-beta-ol
- 4SMU15RR44
- (5alpha,25R)-Spirostan-3beta-ol
- 5,6-Di
- AKOS016002078
- CHEMBL43871
- MFCD00067287
- HY-N1403
- 5,6-Dihydrodiosgenin
- 5-epi-sarsasapogenin
- DTXSID40903920
- BRN 1293741
- BS-18122
- S5334
- (3-beta,5-alpha,25R)-Spirostan-3-ol
- 5-alpha-Spirostan-3-beta-ol, (25R)-
- GMBQZIIUCVWOCD-MFRNJXNGSA-N
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
- (3-beta,5alpha,25R)-spirostan-3-ol
- Q-201833
- 22-Isoallospirostan-3
- Spirostan-3-ol, (3b,5a,25R)-
- NSC-93754
- TIGOGENIN 90%; (25R)-5-alpha-spirostan-3-beta-ol
- (3beta,5alpha,25R)-spirostan-3-ol
- NSC 93754
- A-ol
- (25R)-5.alpha.-Spirostan-3.beta.-ol
- A865190
- SCHEMBL330309
- UNII-4SMU15RR44
- CHEBI:9595
- 5alpha-Spirostan-3beta-ol, (25R)-
- TIGOGENIN [MI]
- LMST01080009
- Q27108442
- Spirostan-3-ol, (3beta,5alpha,25R)-
- CS-0016821
- 77-60-1
- C08914
- (1'R,2R,2'S,4'S,5R,7'S,8'R,9'S,12'S,13'S,16'S,18'S)-5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0?,?.0?,?.0??,??]icosane]-16'-ol
- EINECS 201-041-9
- (2aS,4S,5'R,6aS,6bS,8aS,8bR,9S,10R,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
- NS00041008
- NSC1615
- GMBQZIIUCVWOCD-UHFFFAOYSA-N
- FT-0603331
- AKOS032947789
- Spirostan-3-ol,5.alpha.,25R)-
- NSC231816
- NSC93754
- NSC232021
- SCHEMBL330310
- 5.beta.-Spirostan-3.beta.-ol, (25S)-
- Spirostan-3-ol,5.beta.,25S)-
- Spirostan-3-ol, (3.alpha.,5.beta.,25S)-
- epi-Sarsasapogenin
- 5.alpha.-Spirostan-3.beta.-ol, (25R)-
- Spirostan-3-ol #
- NSC-231816
- NSC-1615
- 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
- LS-15214
- NSC-232021
- 3-Episarsasapogenin
- 5a-Spirostan-3ss-ol; (25R)-5a-Spirostan-3ss-ol; Tigogenin; (25R)-5a-Spirostan-3ss-ol;
- Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran], spirostan-3-ol deriv.
- Spirostan-3-ol, (3.beta.,5.alpha.,25R)-
- DA-58578
- 5alpha-Spirostan-3beta-ol, (25R)-(8CI)
- sarsasapogenin, (3beta,5alpha,25R)-isomer
- Spiro(8H-naphth(2',1':4,5)indeno(2,1-b)furan-8,2'-(2H)pyran), spirostan-3-ol deriv.
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-oxane)-16-ol
- NSC 93754; Ticogenin; (3ss,5a,25R)-Spirostan-3-ol;
- DTXCID801331880
- +Expand
-
- MFCD00067287
- GMBQZIIUCVWOCD-MFRNJXNGSA-N
- 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
- O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
- 1293741
Computed Properties
- 416.329045g/mol
- 0
- 6.5
- 1
- 3
- 0
- 416.329045g/mol
- 416.329045g/mol
- 38.7Ų
- 30
- 694
- 0
- 12
- 0
- 0
- 0
- 1
- 416.6
Experimental Properties
- 5.79380
- 38.69000
- 1.4700 (estimate)
- 516.6 ℃ at 760 mmHg
- 202-204 ºC
- 266.2 °C
- Powder
- -68 º (c=0.8g/100ml, CHCl3)
- 1.0362 (rough estimate)
Tigogenin Security Information
- WH1443500
- 2.3
- Keep it tightly closed. Store in a cool, dry place.
Tigogenin Customs Data
- 2932999099
-
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tigogenin Price
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Tigogenin Related Literature
-
Mark Powell,Michael B. D'Arcy Anal. Methods 2013 5 5014
-
Yu-Huang Wang,Jian-Liang Ye,Ai-E Wang,Pei-Qiang Huang Org. Biomol. Chem. 2012 10 6504
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Jian Zhou,Weixing Xu,Ya-nan Wang,Bi Shi RSC Adv. 2017 7 21196
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Lai-King Sy,Chun-Nam Lok,Juan-Yu Wang,Yungen Liu,Lu Cheng,Pui-Ki Wan,Chi-Ting Leung,Bei Cao,Wai-Lun Kwong,Raymond Chuen-Chung Chang,Chi-Ming Che Chem. Sci. 2016 7 3206
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Jing-Jing Wu,Yong Shi,Wei-Sheng Tian Chem. Commun. 2016 52 1942
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Rolando Cannalire,Sveva Pelliccia,Luca Sancineto,Ettore Novellino,Gian Cesare Tron,Mariateresa Giustiniano Chem. Soc. Rev. 2021 50 766
-
Li Yang,Jun-Wei He RSC Adv. 2019 9 35050
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8. Red to white polymer light-emitting diode (PLED) based on Eu3+–Zn2+–Gd3+-containing metallopolymerLin Liu,Hongyan Li,Peiyang Su,Zhao Zhang,Guorui Fu,Baoning Li,Xingqiang Lü J. Mater. Chem. C 2017 5 4780
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Barbara Król-Kogus,Daniel G?ód,Rafa? Ha?asa,Miros?awa Krauze-Baranowska,Loretta Pob?ocka-Olech Food Funct. 2021 12 2686
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10. Red to white polymer light-emitting diode (PLED) based on Eu3+–Zn2+–Gd3+-containing metallopolymerLin Liu,Hongyan Li,Peiyang Su,Zhao Zhang,Guorui Fu,Baoning Li,Xingqiang Lü J. Mater. Chem. C 2017 5 4780
77-60-1 (Tigogenin) Related Products
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- 82597-74-8(Spirostan-3-ol)
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- 108031-79-4(Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether)
- 126-18-1(Spirostan-3-ol, (3b,5b,25R)-)
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- 63-42-3(beta-Lactose)
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